Cas no 56620-19-0 (Benzenemethanesulfonic acid, 4-acetylphenyl ester)
56620-19-0 structure
Product Name:Benzenemethanesulfonic acid, 4-acetylphenyl ester
CAS No:56620-19-0
MF:C15H14O4S
MW:290.334263324738
CID:348335
PubChem ID:71444614
Update Time:2025-04-19
Benzenemethanesulfonic acid, 4-acetylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanesulfonic acid, 4-acetylphenyl ester
- (4-acetylphenyl) phenylmethanesulfonate
- DTXSID60853377
- 4-Acetylphenyl phenylmethanesulfonate
- 56620-19-0
-
- Inchi: 1S/C15H14O4S/c1-12(16)14-7-9-15(10-8-14)19-20(17,18)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
- InChI Key: BYOMMUXOPHLVJK-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)(=O)(=O)OC1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 290.06132
- Monoisotopic Mass: 290.06128010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- PSA: 60.44
Benzenemethanesulfonic acid, 4-acetylphenyl ester Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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